Cas no 1272756-62-3 (2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one)

• Product Name: 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one
• CAS No: 1272756-62-3
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• MDL: MFCD18651758
• CID: 4585414
• Update Time: 2025-05-20

2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-2H,3H,4H-pyrido-[3,2-b][1,4]oxazin-3-one
• 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one

• MDL： MFCD18651758
• Inchi： 1S/C10H11BrN2O2/c11-5-1-3-8-10(14)13-9-7(15-8)4-2-6-12-9/h2,4,6,8H,1,3,5H2,(H,12,13,14)
• InChI Key： OHASRLNUBYAMTN-UHFFFAOYSA-N
• SMILES： N1C2=NC=CC=C2OC(CCCBr)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one

Comprehensive Overview of 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one (CAS No. 1272756-62-3)

The compound 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one (CAS No. 1272756-62-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridooxazinone core and a bromopropyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one has surged, driven by advancements in medicinal chemistry and crop protection. A growing body of literature highlights its role in developing novel antimicrobial agents and central nervous system (CNS) therapeutics. The bromine moiety in its structure offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties.

One of the most searched questions about this compound revolves around its synthetic pathways and applications in drug design. Scientists are exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. Additionally, its oxazinone ring system aligns with trends in sustainable chemistry, as it can be derived from renewable feedstock. This dual appeal—both in biomedical innovation and green chemistry—positions CAS No. 1272756-62-3 as a compound of high interest.

From a technical perspective, the physicochemical properties of 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one are critical for its handling and application. Its moderate solubility in polar solvents and stability under controlled conditions make it suitable for high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity.

The compound’s relevance extends to academic research and industrial R&D, where it is often used to study structure-activity relationships (SAR). Recent patents highlight its utility in designing G-protein-coupled receptor (GPCR) ligands, addressing unmet medical needs in metabolic disorders. Furthermore, its compatibility with microwave-assisted synthesis techniques aligns with the industry’s shift toward faster, more efficient reaction methodologies.

In conclusion, 2-(3-Bromopropyl)-2H,3H,4H-pyrido-3,2-b1,4oxazin-3-one (CAS No. 1272756-62-3) represents a multifaceted tool for modern chemical research. Its adaptability in pharmaceutical development, coupled with its alignment with sustainability goals, ensures its continued prominence in scientific discourse. As exploration of heterocyclic frameworks expands, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemicals.